Cas no 1773508-19-2 ((1r,3r)-3-(trifluoromethoxy)cyclobutane-1-carboxylic acid)

• Product Name: (1r,3r)-3-(trifluoromethoxy)cyclobutane-1-carboxylic acid
• CAS No: 1773508-19-2
• MF: C₆H₇F₃O₃
• MW: 184.113192796707
• MDL: MFCD32661498
• CID: 5152350
• PubChem ID: 118061739
• Update Time: 2025-05-23

(1r,3r)-3-(trifluoromethoxy)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 3-(trifluoromethoxy)-,trans-
• trans-3-Trifluoromethoxy-cyclobutanecarboxylic acid
• (1r,3r)-3-(trifluoromethoxy)cyclobutane-1-carboxylic acid

• MDL： MFCD32661498
• Inchi： 1S/C6H7F3O3/c7-6(8,9)12-4-1-3(2-4)5(10)11/h3-4H,1-2H2,(H,10,11)/t3-,4-
• InChI Key： MBYACEIXYASETJ-JPYJGEKTSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@H](OC(F)(F)F)C1

Additional information on (1r,3r)-3-(trifluoromethoxy)cyclobutane-1-carboxylic acid

Introduction to (1R,3R)-3-(Trifluoromethoxy)cyclobutane-1-Carboxylic Acid

(1R,3R)-3-(Trifluoromethoxy)cyclobutane-1-carboxylic acid, also known by its CAS number 1773508-19-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule for various applications. The presence of the trifluoromethoxy group and the cyclobutane ring introduces interesting electronic and steric properties, which have been explored in recent studies.

The synthesis of this compound has been optimized in recent years, with researchers focusing on improving yield and purity. One notable approach involves the use of asymmetric catalysis to achieve the desired stereochemistry. This method has been highlighted in a study published in Journal of Organic Chemistry, where the authors demonstrated a highly efficient enantioselective synthesis pathway. The use of chiral ligands in the catalyst system played a crucial role in achieving high enantiomeric excess, which is essential for pharmaceutical applications.

The physical properties of (1R,3R)-3-(Trifluoromethoxy)cyclobutane-1-carboxylic acid have also been extensively studied. Its melting point and solubility characteristics make it suitable for various analytical techniques. Recent research has focused on its behavior under different environmental conditions, such as temperature and pH changes, which are critical for understanding its stability in biological systems.

In terms of biological activity, this compound has shown promising results in preliminary assays. A study conducted at the University of California revealed that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This suggests potential applications in the development of anti-inflammatory drugs. Furthermore, its ability to penetrate cellular membranes has been investigated, with findings indicating that it could be a candidate for drug delivery systems.

The application of (1R,3R)-3-(Trifluoromethoxy)cyclobutane-1-carboxylic acid extends beyond pharmacology. Researchers have explored its use in materials science, particularly in the development of advanced polymers. A team from MIT reported that incorporating this compound into polymer networks enhances their mechanical properties, making them suitable for high-performance applications such as aerospace materials.

Recent advancements in computational chemistry have also shed light on the electronic structure of this compound. Quantum mechanical calculations have revealed that the trifluoromethoxy group significantly influences the electron distribution within the molecule, which could be exploited for designing more efficient organic electronics.

In conclusion, (1R,3R)-3-(Trifluoromethoxy)cyclobutane-1-carboxylic acid is a versatile compound with a wide range of potential applications. Its unique chemical properties and recent research breakthroughs position it as a key molecule in both academic and industrial settings. As ongoing studies continue to uncover new aspects of its behavior and utility, this compound is poised to make significant contributions to various fields of science and technology.